ethyl 6-chloro-4-[(4-chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

• IUPAC Name: ethyl 6-chloro-4-(4-chlorophenyl)sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C17H15Cl2NO5S/c1-2-24-17(21)16-10-20(14-9-12(19)5-8-15(14)25-16)26(22,23)13-6-3-11(18)4-7-13/h3-9,16H,2,10H2,1H3
• InChI Key: JDGJSHZLFWZVEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C2=C(O1)C=CC(=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H15Cl2NO5S
• Molecular Weight: 416.3 g/mol
• CAS No.: 866134-57-8

Description

This compound is a chemical substance with the molecular formula C18H15Cl2NO3.

Molecular Structure Analysis

The molecular structure of this compound can be determined using techniques such as X-ray diffraction. The optimized structure can be calculated using density functional theory (DFT) with the B3LYP function and the 6-311+G(2d,p) basis set.

Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 6-chloro-4-[(4-chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate and its derivatives have been a focal point in synthetic chemistry. The compound and its derivatives have been synthesized through various methods, often involving condensation reactions. For instance, ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-carboxylate derivatives have been obtained from the condensation of 2-aminophenol and ethyl 2,3-dibromopropanoate, illustrating the compound's potential as a versatile intermediate in synthetic chemistry (Mayer et al., 2001).

Chemical Reactivity and Structural Analysis

The reactivity of this compound under various conditions has been explored to understand its structural and chemical properties. For example, reactions of ethyl 4-alkyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylates with sodium hydride have been studied, yielding products whose structures were confirmed through X-ray analysis and NMR spectroscopy, showcasing the compound's potential in structural chemistry (Štefanić et al., 2001).

Antimicrobial Applications

Interestingly, derivatives of this compound have been evaluated for antimicrobial activities. A series of ethyl 6-(4-chlorobenzoyl)-1,1-dioxo-3,5-diaryl-1,4-thiazinane-2-carboxylates, prepared from ethyl 2-[(2-oxo-2-arylethyl)sulfonyl]acetate, exhibited promising in vitro antimycobacterial activity against Mycobacterium tuberculosis and other strains, highlighting the compound's potential in medicinal chemistry (Indumathi et al., 2009).

Material Science Applications

The compound's derivatives have also found applications in material science. For example, a novel sulfonic acid-containing benzoxazine monomer was synthesized and used to prepare polybenzoxazine membranes for proton exchange in direct methanol fuel cells, demonstrating the compound's applicability in advanced material technologies (Yao et al., 2014).